Cas no 88-82-4 (2,3,5-Triiodobenzoic acid)

• Product Name: 2,3,5-Triiodobenzoic acid
• CAS No: 88-82-4
• MF: C₇H₃I₃O₂
• MW: 499.810939073563
• MDL: MFCD00002420
• CID: 34484
• PubChem ID: 6948
• Update Time: 2026-03-03

2,3,5-Triiodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Triiodobenzoic acid
• 2,3,5-Triiodobenzoicacid Solution
• trans2-Methyl-3-heptene
• 2,3,4,6-TETRA-O-BENZYL-D-GALACTOPYRANOSE TRICHLOROACETIMIDATE
• 2,3,5-TIBA
• 2,3,5-triiodo-benzoic acid
• 2,3,5-tri-iodobenzoic acid
• 2,3,5-Triiodobenzoic acid 
• 2-iodoyl-3,5-diiodobenzoic acid
• Benzoic acid,2,3,5-triiodo
• Caswell No. 890A
• Floraltone
• Johnkolor
• TIBA
• Triiodobenzoic acid
• Triiodobenzoicacid
• Benzoic acid, 2,3,5-triiodo-
• Triiodobenzoic acid (VAN)
• Regin 8
• Kyselina 2,3,5-trijodbenzoova
• A 20812
• EPA Pesticide Chemical Code 009104
• Kyselina 2,3,5-trijodbenzoova [Czech]
• acide 2,3,5-triiodobenzoique
• TIB
• ZMZGFLUUZLELNE-UHFFFAOYSA-N
• H575A4059Q
• 2,3,5-Triiodoben
• AI3-27442
• EINECS 201-859-6
• NCGC00248208-02
• BBL014157
• AB01330639-02
• 2,3,5-Triiodobenzoic acid, BioReagent, plant cell culture tested, >=97% (HPLC)
• Q27105007
• LS-38406
• 88-82-4
• 2,5-Triiodobenzoic acid
• AM20041296
• Tox21_300914
• 2,5-TIBA
• DS-18053
• T0451
• BRN 1955088
• NSC-2582
• NCGC00254818-01
• DTXCID2021317
• CAS-88-82-4
• Regim 8
• STK390176
• HSDB 7575
• CS-W011500
• Benzoic acid,3,5-triiodo-
• DTXSID4041317
• AC-17003
• SCHEMBL39041
• NCGC00248208-01
• HY-W010784
• B3I
• 2,3,5-TRIIODOBENZOIC ACID [HSDB]
• 2,3,5-triiodbenzoesyre
• Regim 8 (Salt/Mix)
• W-100387
• UNII-H575A4059Q
• CHEBI:73175
• Z104484766
• WLN: QVR BI CI EI
• SY036835
• EN300-20907
• InChI=1/C7H3I3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12
• CK2209
• BB 0245940
• AKOS000109232
• NSC2582
• MFCD00002420
• 2,3,5-Triiodobenzoic acid, 98%
• 2,3,5-Triiodobenzoic acid, technical grade
• FT-0609456
• A-20812
• CHEMBL115079
• C7H3I3O2
• NSC 2582
• 2,3,5-Triiodobenzoic acid (ACI)
• 2,3,5-Triiodobenzoic acid,98%
• 2,3,5-Triiodobenzoicacid
• NS00009162
• DB-013955
• ALBB-017941
• Acid, Triiodobenzoic
• Regim-8
• Trioiodobenzoic acid

• MDL： MFCD00002420
• Inchi： 1S/C7H3I3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12)
• InChI Key： ZMZGFLUUZLELNE-UHFFFAOYSA-N
• SMILES： O=C(C1C(I)=C(I)C=C(I)C=1)O
• BRN： 1955088

Computed Properties

• Exact Mass: 499.72700
• Monoisotopic Mass: 499.726708
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4

Experimental Properties

• Color/Form: Light yellow prismatic crystals.
• Density: 2.7985 (estimate)
• Melting Point: 220-222 °C (lit.)
• Boiling Point: 456.7 °C at 760 mmHg
• Flash Point: 230 °C
• Solubility: methanol: soluble5%, hazy, orange to very deep orange (light)
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 3.19860
• Sensitiveness: Light Sensitive
• Solubility: Soluble in hot ethanol and ether, slightly soluble in boiling benzene, insoluble in water.

2,3,5-Triiodobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S26-S36-S24/25
• RTECS：DH9275000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,3,5-Triiodobenzoic acid

2,3,5-Triiodobenzoic acid (CAS No. 88-82-4): A Comprehensive Overview

2,3,5-Triiodobenzoic acid, identified by the Chemical Abstracts Service registry number CAS No. 88-82-4, is a halogenated benzoic acid derivative that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its three iodine atoms attached at the 2, 3, and 5 positions of the benzene ring, exhibits unique chemical and biological properties that make it a valuable tool in various research applications.

The structural motif of 2,3,5-Triiodobenzoic acid imparts distinct reactivity and functionality, making it a versatile intermediate in organic synthesis. The presence of multiple iodine atoms enhances its electrophilicity, facilitating various coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the synthesis of pharmaceuticals and agrochemicals.

In recent years, 2,3,5-Triiodobenzoic acid has found utility in the development of radiolabeled compounds for diagnostic imaging. The high affinity of iodine for certain biological receptors makes this compound an excellent candidate for positron emission tomography (PET) and single-photon emission computed tomography (SPECT) probes. Researchers have leveraged its properties to develop novel tracers for neuroimaging and oncology applications, offering non-invasive methods for disease detection and monitoring.

The compound's role in drug discovery has also been highlighted in several cutting-edge studies. Its ability to act as a precursor in the synthesis of bioactive molecules has led to the development of novel therapeutic agents. For instance, derivatives of 2,3,5-Triiodobenzoic acid have been explored as potential inhibitors of enzymes involved in inflammatory pathways. These studies underscore the importance of halogenated benzoic acids in modulating biological processes and their potential as lead compounds for drug development.

Moreover, 2,3,5-Triiodobenzoic acid has been investigated for its applications in materials science. Its unique electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. Researchers have demonstrated its efficacy in enhancing the performance of light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The ability to tune the electronic characteristics through halogenation provides a strategic advantage in designing advanced materials with tailored functionalities.

The synthesis of 2,3,5-Triiodobenzoic acid typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. The introduction of iodine atoms at specific positions requires precise control over reaction conditions to ensure high yield and selectivity. Advances in catalytic systems have improved the efficiency of these synthetic routes, making the compound more accessible for research purposes.

In conclusion, 2,3,5-Triiodobenzoic acid (CAS No. 88-82-4) is a multifaceted compound with broad applications across pharmaceuticals, diagnostics, and materials science. Its unique structural features and reactivity make it a valuable building block for synthesizing complex molecules with significant biological and technological implications. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge is likely to grow.